![molecular formula C9H13NO2 B6223037 7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one CAS No. 2763779-78-6](/img/no-structure.png)
7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one
Overview
Description
7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one (7-EOA) is an organic compound belonging to the heterocyclic family of compounds. It is a tricyclic compound composed of three fused rings, a 5-membered ring, a 6-membered ring, and a 7-membered ring. 7-EOA is an important intermediate in the synthesis of other compounds and has potential applications in medicine and industry.
Mechanism of Action
The mechanism of action of 7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one is not yet fully understood. However, it is believed that this compound acts as a proton acceptor, which allows it to be used as an intermediate in the synthesis of other compounds. Additionally, this compound has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of many drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of many drugs. Additionally, this compound has been shown to have an inhibitory effect on the enzyme tyrosinase, which is involved in the production of melanin.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one in laboratory experiments is that it is a relatively inexpensive and easy to obtain compound. Additionally, this compound can be used as an intermediate in the synthesis of other compounds, which can be useful for a variety of research projects. The main limitation of using this compound in laboratory experiments is that it is not yet fully understood and its mechanism of action is not yet known.
Future Directions
There are several potential future directions for research on 7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one. These include further research into its mechanism of action, its potential applications in medicine and industry, and its effects on biochemical and physiological processes. Additionally, further research into the synthesis of this compound and its potential use as an intermediate in the synthesis of other compounds could be beneficial. Finally, further research into the potential toxicity of this compound and its effects on human health should be explored.
Synthesis Methods
7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one can be synthesized via a variety of methods. One of the most common methods is the reaction of ethylene oxide with either sodium azide or potassium azide in the presence of an acid catalyst. This reaction produces this compound as a byproduct. Other methods of synthesis include the reaction of ethylene glycol with sodium azide, the reaction of ethylene glycol with potassium azide, and the reaction of ethylene glycol with sodium azide in the presence of a Lewis acid catalyst.
Scientific Research Applications
7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one has been studied extensively in scientific research due to its potential applications in medicine and industry. In medicine, this compound has been used as a precursor for the synthesis of various pharmaceutically active compounds. For example, this compound has been used as a precursor for the synthesis of anti-HIV agents and anti-cancer agents. In industry, this compound has been used as an intermediate in the synthesis of polymers, dyes, and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one involves the formation of a tricyclic ring system with an oxygen and nitrogen atom, followed by the introduction of an ethyl group and a ketone functional group.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Ethylamine", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Chloroform", "Sodium sulfate", "Magnesium sulfate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form the bicyclic compound 2,5-dioxabicyclo[2.2.1]hept-5-ene", "Step 2: Reduction of the bicyclic compound with sodium borohydride to form the diol 2,5-dioxabicyclo[2.2.1]heptane", "Step 3: Protection of the diol with acetic anhydride and pyridine to form the acetal 2,5-dioxabicyclo[2.2.1]heptane-2,5-diyl diacetate", "Step 4: Reaction of the acetal with ethylamine in chloroform to form the tricyclic compound 7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonane", "Step 5: Oxidation of the tricyclic compound with sodium chlorite and acetic acid to form the ketone 7-ethyl-3-oxa-5-azatricyclo[5.1.1.0,1,5]nonan-4-one", "Step 6: Purification of the ketone by recrystallization from methanol and drying with magnesium sulfate" ] } | |
CAS RN |
2763779-78-6 |
Molecular Formula |
C9H13NO2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
